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Compound of Interest

Compound Name: Carba-NAD

Cat. No.: B1260728 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of Carba-NAD.

Carba-NAD (Carbanicotinamide adenine dinucleotide) is a synthetic analog of nicotinamide

adenine dinucleotide (NAD+) that offers enhanced stability, making it a valuable tool in

biochemical and pharmaceutical research.[1] Its resistance to enzymatic cleavage allows for

the study of NAD-dependent enzymes by providing a stable substrate mimic.[1] Proper

handling and disposal of this compound are crucial to ensure laboratory safety and

experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to support your research endeavors.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Carba-NAD is fundamental for

its safe handling and use in experiments.
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Property Value Source

Molecular Formula C22H29N7O13P2 PubChem

Molecular Weight 661.45 g/mol PubChem

Appearance White to off-white solid Internal Data

Solubility

Highly soluble in water.

Insoluble in methanol, ethanol,

DMSO, and DMF.

[2]

Storage Temperature -20°C [3]

Stability

Significantly more stable than

NAD+, especially at elevated

temperatures and varying pH.

[4]

[4]

Note: Data for melting point, boiling point, and vapor pressure are not readily available in the

provided search results.

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is the first line of defense against potential exposure to

Carba-NAD. While the provided Safety Data Sheet (SDS) for Carba-NAD does not list specific,

unique hazards beyond those of typical laboratory reagents, the following standard laboratory

PPE is mandatory when handling this compound.
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PPE Category Requirement Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses or chemical splash

goggles.

Protects eyes from dust

particles and potential

splashes.

Hand Protection Nitrile gloves.
Provides a barrier against skin

contact.

Body Protection A standard laboratory coat.
Protects skin and clothing from

spills.

Respiratory Protection

Generally not required for

small quantities handled with

adequate ventilation. A

NIOSH-approved N95 or P1

dust mask should be used if

generating dust.

Minimizes inhalation of

airborne particles.

Operational Plans: Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of Carba-NAD
and ensuring a safe laboratory environment.

Handling:

Handle Carba-NAD in a well-ventilated area, such as a chemical fume hood, especially

when working with the powdered form to minimize inhalation of dust.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

As a good laboratory practice, wash hands thoroughly after handling.

Storage:

Store Carba-NAD in a tightly sealed container at the recommended temperature of -20°C.[3]

The compound is stable at room temperature for short periods, such as during shipping.
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Disposal Plan
Proper disposal of Carba-NAD and its associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Carba-NAD: Dispose of as chemical waste in accordance with local, state, and

federal regulations. Do not discard down the drain.

Contaminated Materials: Any materials that have come into contact with Carba-NAD, such

as pipette tips, tubes, and gloves, should be considered chemical waste and disposed of in a

designated, properly labeled hazardous waste container.

Empty Containers: "Empty" containers that have held Carba-NAD should be managed as

hazardous waste unless they have been triple-rinsed with an appropriate solvent. The rinsate

from this cleaning process must be collected and disposed of as hazardous waste.[5]

Spill and Emergency Plan
In the event of a spill, immediate and appropriate action is necessary to contain the situation

and prevent exposure.

Spill Cleanup:

Evacuate and Secure: Alert others in the immediate area and restrict access to the spill

zone.

Ventilate: Ensure the area is well-ventilated. If the spill is significant, work in a fume hood.

Don PPE: Wear the appropriate personal protective equipment, including a lab coat, gloves,

and eye protection.

Contain and Absorb: For a solid spill, carefully sweep or scoop the material to avoid creating

dust and place it in a labeled hazardous waste container. For a liquid spill, cover with an inert

absorbent material (e.g., vermiculite, sand, or a commercial spill kit absorbent) and then

collect the absorbed material into a hazardous waste container.

Decontaminate: Clean the spill area with a suitable detergent and water.
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Dispose: Dispose of all cleanup materials as hazardous waste.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocol: Sirtuin Inhibition Assay
Carba-NAD is a valuable tool for studying sirtuins, a class of NAD+-dependent deacetylases.

Its resistance to cleavage allows for the trapping of the enzyme-cofactor complex. The

following is a generalized protocol for a sirtuin inhibition assay using Carba-NAD as a non-

hydrolyzable NAD+ analog.

Materials:

Recombinant human Sirtuin enzyme (e.g., SIRT1, SIRT2, or SIRT3)

Fluorogenic sirtuin substrate (e.g., a peptide with an acetylated lysine residue and a

fluorescent reporter)

Carba-NAD

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

Developer solution (e.g., containing trypsin and a stop solution)

96-well black microplate
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Plate reader capable of fluorescence detection

Procedure:

Prepare Reagents: Prepare stock solutions of the sirtuin enzyme, fluorogenic substrate, and

Carba-NAD in the assay buffer.

Reaction Setup: In the wells of a 96-well microplate, add the following in order:

Assay buffer

Carba-NAD (to the desired final concentration)

Fluorogenic substrate (to the desired final concentration)

Initiate Reaction: Add the sirtuin enzyme to each well to initiate the reaction. Include

appropriate controls (e.g., no enzyme, no Carba-NAD).

Incubation: Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

Develop Signal: Add the developer solution to each well to stop the enzymatic reaction and

cleave the deacetylated substrate, releasing the fluorophore.

Read Fluorescence: Measure the fluorescence intensity using a plate reader at the

appropriate excitation and emission wavelengths for the fluorophore.

Data Analysis: Analyze the fluorescence data to determine the extent of sirtuin inhibition by

Carba-NAD.

Visualizing Experimental Logic
The following diagrams illustrate the logical flow of handling Carba-NAD and its application in a

typical experimental workflow.
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Caption: A flowchart outlining the key steps for the safe handling of Carba-NAD in a laboratory

setting.

Experimental Workflow: Sirtuin Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carba-Nicotinamide-Adenine-Dinucleotide | C22H30N7O13P2+ | CID 163884 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pubs.acs.org [pubs.acs.org]

3. CAS 112345-60-5 | Carba-NAD [daltonresearchmolecules.com]

4. 112345-60-5 carba-NAD carbanicotinamide adenine dinucleotide, CasNo.112345-60-5
Hangzhou yi lu biont technology Co., LTD China (Mainland) [hzyilu.lookchem.com]

5. pnas.org [pnas.org]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Carba-NAD]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260728#personal-protective-equipment-for-
handling-carba-nad]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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